Cas no 2137831-68-4 (1-Propanone, 2-(chloromethyl)-1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]-2-methyl-)

• Product Name: 1-Propanone, 2-(chloromethyl)-1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]-2-methyl-
• CAS No: 2137831-68-4
• MF: C₁₃H₂₄ClNO₂
• MW: 261.78816318512
• CID: 5258546
• Update Time: 2025-07-08

1-Propanone, 2-(chloromethyl)-1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-(chloromethyl)-1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]-2-methyl-

• Inchi： 1S/C13H24ClNO2/c1-12(2,9-14)11(16)15-7-5-6-10(8-15)13(3,4)17/h10,17H,5-9H2,1-4H3
• InChI Key： JSMVNORDQODYRV-UHFFFAOYSA-N
• SMILES： C(N1CCCC(C(O)(C)C)C1)(=O)C(CCl)(C)C

Additional information on 1-Propanone, 2-(chloromethyl)-1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]-2-methyl-

Research Brief on 1-Propanone, 2-(chloromethyl)-1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]-2-methyl- (CAS: 2137831-68-4)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of 1-Propanone, 2-(chloromethyl)-1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]-2-methyl- (CAS: 2137831-68-4) as a promising compound for therapeutic applications. This research brief synthesizes the latest findings on its synthesis, pharmacological properties, and potential clinical relevance, providing a comprehensive overview for professionals in the field.

The compound, characterized by its unique piperidinyl and chloromethyl functional groups, has garnered attention due to its structural complexity and bioactivity. Recent studies have focused on optimizing its synthetic pathways to improve yield and purity, with notable progress in catalytic methods that reduce byproduct formation. These advancements are critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations reveal that 2137831-68-4 exhibits selective binding affinity for specific neurotransmitter receptors, suggesting potential applications in neurological disorders such as Parkinson's disease and schizophrenia. In vitro assays demonstrate its ability to modulate dopaminergic and serotonergic pathways, though further in vivo studies are required to confirm efficacy and safety profiles.

Mechanistic studies employing X-ray crystallography and NMR spectroscopy have elucidated the compound's interaction with target proteins, providing insights into its mode of action at the molecular level. These findings are instrumental in designing derivatives with enhanced potency and reduced off-target effects. Computational modeling has further supported these efforts by predicting binding energies and conformational stability.

Despite its promise, challenges remain in addressing the compound's metabolic stability and bioavailability. Recent pharmacokinetic studies in rodent models indicate rapid clearance, prompting investigations into prodrug formulations or structural modifications to prolong half-life. Collaborative efforts between academic and industrial researchers are underway to tackle these limitations.

In conclusion, 2137831-68-4 represents a compelling candidate for drug development, with its multifaceted pharmacological profile and tractable synthetic routes. Ongoing research aims to bridge the gap between bench-scale discoveries and clinical translation, positioning this compound as a focal point in next-generation therapeutics. Future directions include expanded toxicology assessments and Phase I trials to validate its therapeutic potential.